1-(3-fluorophenyl)-4-isobutylpyrazine-2,3(1H,4H)-dione

• IUPAC Name: 1-(3-fluorophenyl)-4-(2-methylpropyl)pyrazine-2,3-dione
• InChI: InChI=1S/C14H15FN2O2/c1-10(2)9-16-6-7-17(14(19)13(16)18)12-5-3-4-11(15)8-12/h3-8,10H,9H2,1-2H3
• InChI Key: LTGVXFBYMLZHHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CN(C(=O)C1=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H15FN2O2
• Molecular Weight: 262.28 g/mol

Description

1-(3-fluorophenyl)-4-isobutylpyrazine-2,3(1H,4H)-dione, also known as FLIP, is a chemical compound that belongs to the pyrazine family. It has been widely used in scientific research due to its unique properties and potential applications.

Scientific Research Applications

Antimicrobial and Antiviral Agents

• Synthesis of Fluorinated Pyrazole Derivatives

  Research has led to the development of fluorinated pyrazole derivatives with potential for antibacterial activity. The synthesis of these compounds involves reactions with per(poly)fluorophenylhydrazines, indicating their utility in creating new antimicrobial agents (Liping Song & Shizheng Zhu, 2001).

• Development of Antitumor Agents

  New thiophene and pyrazole derivatives have been synthesized and evaluated for their cytotoxicity against cancer cells, showing significant activity in certain cancer cell lines. This highlights the role of fluorophenyl pyrazine derivatives in the development of novel antitumor medications (A. Fadda, E. Abdel‐Latif, & Rasha E El-Mekawy, 2012).

Chemical Synthesis and Material Science

• Facile Synthesis of Heterocyclic Compounds: Utilizing the Me ester of 2-fluoro-3-methoxyacrylic acid and its acyl chloride, researchers have efficiently synthesized fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones. This showcases the adaptability of fluorophenyl-containing compounds in the synthesis of a wide range of heterocyclic compounds with potential applications in material science and medicinal chemistry (G. Shi, Qian Wang, & M. Schlosser, 1996).

Green Chemistry and Environmental Applications

• Green Synthesis of Spiro[indole-thiazine]: Demonstrating the principles of green chemistry, an environmentally friendly synthesis method for spiro[indole-thiazine] derivatives was reported. This process, involving microwave irradiation, highlights the importance of fluorophenyl pyrazine derivatives in promoting sustainable chemical synthesis practices (A. Dandia, Ruby Singh, C. Mérienne, G. Morgant, & A. Loupy, 2003).